Cas no 76778-00-2 (1-iodobut-2-yne)

• Product Name: 1-iodobut-2-yne
• CAS No: 76778-00-2
• MF: C₄H₅I
• MW: 179.986973524094
• CID: 1785873
• PubChem ID: 10197944
• Update Time: 2025-09-23

1-iodobut-2-yne Chemical and Physical Properties

Names and Identifiers

• 2-Butyne, 1-iodo-
• 2-butyne iodide
• DB-093038
• EN300-136953
• 76778-00-2
• BDA77800
• 1-iodobut-2-yne
• SCHEMBL4657532
• AKOS014117374
• CS-0233903

• Inchi： 1S/C4H5I/c1-2-3-4-5/h4H2,1H3
• InChI Key： LKAIOZOVAZYTRN-UHFFFAOYSA-N
• SMILES： ICC#CC

Computed Properties

• Exact Mass: 179.94315
• Monoisotopic Mass: 179.94360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 1-iodobut-2-yne

Comprehensive Guide to 1-Iodobut-2-yne (CAS No. 76778-00-2): Properties, Applications, and Industry Insights

1-Iodobut-2-yne (CAS No. 76778-00-2) is a versatile haloalkyne compound widely recognized for its unique chemical structure and reactivity. This organic compound, featuring an iodine atom attached to a butyne backbone, has garnered significant attention in synthetic chemistry, pharmaceuticals, and material science. Its molecular formula, C₄H₅I, and distinct alkynyl-iodide functional group make it a valuable intermediate for cross-coupling reactions, including Sonogashira coupling and click chemistry applications.

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The physicochemical properties of 1-Iodobut-2-yne include a molecular weight of 180.99 g/mol, a boiling point of approximately 150–155°C, and a density of 1.8 g/cm³. Its polarizability and electrophilic character enable diverse reactions, such as nucleophilic substitutions and radical additions. These traits are critical for designing drug candidates or polymeric materials, addressing trending topics like "green chemistry alternatives" and "high-efficiency catalysts."

From an industrial perspective, 1-Iodobut-2-yne is pivotal in agrochemicals and OLED manufacturing. Its incorporation into conjugated polymers enhances electron mobility, a hotspot in "organic electronics" research. Additionally, its use in bioconjugation techniques aligns with the growing demand for "targeted drug delivery systems," a frequently searched term in biomedical forums.

To ensure safe handling, 1-Iodobut-2-yne should be stored under inert conditions, avoiding light and moisture. While not classified as hazardous under standard regulations, proper laboratory protocols must be followed. This aligns with user queries like "CAS 76778-00-2 storage guidelines" and "iodoalkyne stability," emphasizing practical usability.

In conclusion, 1-Iodobut-2-yne (CAS No. 76778-00-2) bridges fundamental research and industrial innovation. Its adaptability in catalytic processes and material science ensures its prominence in scientific discourse. By addressing high-traffic keywords such as "1-Iodobut-2-yne suppliers" and "haloalkyne reactivity trends," this article enhances visibility while delivering authoritative insights.